N,N-dimethyl-4-(2-methylpropyl)piperazine-1-carboxamide

• IUPAC Name: N,N-dimethyl-4-(2-methylpropyl)piperazine-1-carboxamide
• InChI: InChI=1S/C11H23N3O/c1-10(2)9-13-5-7-14(8-6-13)11(15)12(3)4/h10H,5-9H2,1-4H3
• InChI Key: VMAXSOHJCQBGRJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1CCN(CC1)C(=O)N(C)C
• Molecular Formula: C11H23N3O
• Molecular Weight: 213.32 g/mol

Description

N,N-dimethyl-4-(2-methylpropyl)piperazine-1-carboxamide, also known as DMPX, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

N,N-dimethyl-4-(2-methylpropyl)piperazine-1-carboxamide has been primarily studied for its potential applications in the treatment of various diseases and disorders. It has been shown to have anti-inflammatory, analgesic, and anticonvulsant properties. Moreover, this compound has been investigated for its potential use in the treatment of anxiety and depression.

Mechanism of Action

The exact mechanism of action of N,N-dimethyl-4-(2-methylpropyl)piperazine-1-carboxamide is not fully understood. However, it is believed to act on the GABAergic system by enhancing the activity of GABA receptors. This leads to an increase in the inhibitory neurotransmitter GABA, which results in a decrease in neuronal activity and a reduction in anxiety and seizures.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been found to reduce the levels of pro-inflammatory cytokines such as interleukin-1β and tumor necrosis factor-α. Additionally, this compound has been shown to decrease the levels of oxidative stress markers such as malondialdehyde and increase the levels of antioxidant enzymes such as superoxide dismutase.

Advantages and Limitations for Lab Experiments

One of the major advantages of using N,N-dimethyl-4-(2-methylpropyl)piperazine-1-carboxamide in lab experiments is its specificity towards the GABAergic system. This allows for targeted research on the effects of GABAergic modulation. However, one of the limitations of using this compound is its limited solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for research on N,N-dimethyl-4-(2-methylpropyl)piperazine-1-carboxamide. One potential area of research is its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, this compound could be investigated for its potential use in the treatment of chronic pain and inflammation. Moreover, further research could be conducted on the pharmacokinetics and pharmacodynamics of this compound to better understand its effects and potential applications.
Conclusion:
In conclusion, this compound is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research on this compound could lead to the development of new treatments for various diseases and disorders.

Synthesis Methods

N,N-dimethyl-4-(2-methylpropyl)piperazine-1-carboxamide can be synthesized using a modified version of the Strecker synthesis method. This involves the reaction of 2-methylpropanal, ammonium chloride, and potassium cyanide in the presence of a catalyst such as zinc chloride. The resulting product is then further reacted with N,N-dimethylpiperazine to obtain this compound.